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Compound of Interest

Compound Name: Chlorobenzene-3,5-D2

CAS No.: 59164-10-2

Cat. No.: B1429567 Get Quote

Material Safety & Logistics Guide

Executive Summary & Immediate Action
Chlorobenzene-3,5-D2 (CAS: 3114-55-4) is a deuterated halogenated aromatic hydrocarbon,

primarily used as an NMR solvent or metabolic tracer. While chemically similar to non-

deuterated chlorobenzene (CAS: 108-90-7), its disposal requires strict adherence to

Halogenated Solvent protocols to prevent environmental release and ensure regulatory

compliance.

Core Directive: Do NOT dispose of down the drain. Do NOT mix with non-halogenated solvents

(e.g., Acetone, Methanol) or strong oxidizers.
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Parameter Critical Value Operational Implication

Flash Point ~28°C (82°F)
Flammable Liquid (Class 3).

Ground all transfer vessels.

EPA Waste Code F002 / U037
Classified as "Spent

Halogenated Solvent."

Aquatic Toxicity Category 2
Zero-discharge policy. Long-

term hazard to aquatic life.

Segregation Halogenated

Must be incinerated at high

temperatures to prevent dioxin

formation.

Technical Risk Profile (The "Why")
As a Senior Application Scientist, it is critical to understand that "following the rules" is about

controlling chemical causality.

The Halogenated Incineration Factor
You must segregate Chlorobenzene-3,5-D2 into the Halogenated Waste stream.

Causality: Halogenated compounds release acidic gases (like HCl) and, if incinerated at

insufficient temperatures (<1,100°C), can catalyze the formation of dioxins and furans.

Operational Impact: Waste facilities use specific scrubbers and higher burn temperatures for

halogenated streams. Mixing this with non-halogenated waste forces the facility to treat the

entire volume as halogenated, exponentially increasing disposal costs and environmental

overhead.

Isotope Specifics
While the deuterium substitution (D2) increases the molecular weight and stability slightly, it

does not alter the hazardous waste classification. Regulatory bodies (EPA, EU ECHA) view the

"D2" variant identically to the parent chlorobenzene regarding toxicity and flammability.
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Operational Workflow: Decision & Disposal
This workflow ensures a self-validating system where errors (e.g., mixing incompatibles) are

caught before the waste leaves the bench.

Decision Logic Diagram
The following diagram outlines the critical decision path for handling Chlorobenzene-3,5-D2
residues.
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Start: Chlorobenzene-3,5-D2
(Residue or Expired)

Is material contaminated
with other isotopes/solutes?

Is purity >99% & 
Volume >100mL?

No (Pure)

Designate as Hazardous Waste

Yes (Mixed)

Option: Contact Specialized
Isotope Recovery Service

Yes No (Low Vol)

Segregate: HALOGENATED
Solvent Stream

Container: HDPE or Glass
(Avoid Aluminum)

Label: 'Flammable',
'Toxic', 'Halogenated'

Schedule EHS/Hazmat Pickup
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Figure 1: Decision tree for Chlorobenzene-3,5-D2 handling. Note that small NMR quantities

usually default to the red "Waste Stream" path.

Step-by-Step Disposal Protocol
Phase 1: Accumulation & Segregation

Select Container: Use High-Density Polyethylene (HDPE) or Glass containers.

Constraint: Avoid aluminum containers or fittings. Chlorobenzene can react with aluminum

to form aluminum chloride (a Lewis acid), potentially initiating a runaway polymerization

reaction if other reactive monomers are present.

Segregate: Pour waste into the carboy marked "HALOGENATED ORGANIC SOLVENTS."

Verification: Ensure the pH of the waste stream is neutral (4–10). If the Chlorobenzene-
3,5-D2 was used in an acidic reaction, neutralize the aliquot before adding it to the main

solvent drum to prevent gas evolution.

Secondary Containment: Store the waste container in a tray capable of holding 110% of the

container's volume.

Phase 2: Labeling (The Chain of Custody)
A self-validating label must include:

Chemical Name: "Chlorobenzene-3,5-D2" (or "Chlorobenzene Solution").

Hazards: Check boxes for Flammable and Toxic.

Constituents: List approximate % (e.g., "Chlorobenzene >95%, NMR solutes <5%").

Phase 3: Spill Response (Immediate Action)
If a spill occurs (>100 mL):

Evacuate & Ventilate: Vapors are heavier than air and may accumulate in low areas.
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PPE: Wear Nitrile gloves (splash protection only; breakthrough time is short) or Viton/PVA

gloves for prolonged handling.

Absorb: Use a non-combustible absorbent (vermiculite or sand). Do not use paper towels, as

this increases surface area for flammability.

Disposal: Collect absorbent into a sealed container and label as "Hazardous Waste (Solid) -

Chlorobenzene Debris."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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